3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid
CAS No.: 777857-42-8
Cat. No.: VC7329448
Molecular Formula: C17H16O5
Molecular Weight: 300.31
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 777857-42-8 |
|---|---|
| Molecular Formula | C17H16O5 |
| Molecular Weight | 300.31 |
| IUPAC Name | 3-(3,5,9-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)propanoic acid |
| Standard InChI | InChI=1S/C17H16O5/c1-8-7-21-15-10(3)16-13(6-12(8)15)9(2)11(17(20)22-16)4-5-14(18)19/h6-7H,4-5H2,1-3H3,(H,18,19) |
| Standard InChI Key | DBZRJVQWIHCSEZ-UHFFFAOYSA-N |
| SMILES | CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CCC(=O)O)C)C |
Introduction
3-(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid is a complex organic compound characterized by its unique structural features, which include a furochromene core. This compound is notable for its potential biological activities and applications in medicinal chemistry. The CAS number for this compound is 777857-42-8, and it has a molecular weight of approximately 300.31 g/mol .
Synthesis Methods
The synthesis of 3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid typically involves multi-step synthetic routes. These methods often start with the preparation of the furochromene core, followed by the attachment of the propanoic acid group. Optimizing these synthetic routes is crucial for maximizing yield and minimizing costs for potential industrial applications.
Biological Activities
Preliminary studies suggest that compounds with similar structures to 3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid exhibit significant biological activities, including anti-inflammatory and anticancer properties. The specific mechanisms of action for this compound are under investigation, but it is believed to interact with various biological macromolecules, influencing metabolic pathways and therapeutic applications.
Research Findings
Recent research has focused on understanding the potential therapeutic applications of furochromene derivatives. While specific data on 3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid is limited, related compounds have shown promising results in modulating cell signaling pathways and inducing apoptosis in cancer cells.
Comparison with Related Compounds
| Compound Name | Molecular Weight | CAS Number | Biological Activity |
|---|---|---|---|
| 3-(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid | 300.31 | 777857-42-8 | Potential anti-inflammatory and anticancer |
| N-[3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoyl]-beta-alanine | 357.42 | - | Potential anti-inflammatory and anticancer |
| 2-(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetic acid | - | 664366-04-5 | Potential therapeutic applications |
Future Directions
Further research is needed to fully elucidate the mechanisms of action and therapeutic potential of 3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid. This includes detailed interaction studies with biological targets and comprehensive in vivo and in vitro assessments to determine its safety profile and efficacy.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume